molecular formula C19H14N2O2 B8288857 4-[4-(benzyloxy)-2-oxopyridin-1(2H)-yl]benzonitrile

4-[4-(benzyloxy)-2-oxopyridin-1(2H)-yl]benzonitrile

Cat. No.: B8288857
M. Wt: 302.3 g/mol
InChI Key: AAPGLAOEPKHVDC-UHFFFAOYSA-N
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Description

4-[4-(benzyloxy)-2-oxopyridin-1(2H)-yl]benzonitrile is a useful research compound. Its molecular formula is C19H14N2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H14N2O2

Molecular Weight

302.3 g/mol

IUPAC Name

4-(2-oxo-4-phenylmethoxypyridin-1-yl)benzonitrile

InChI

InChI=1S/C19H14N2O2/c20-13-15-6-8-17(9-7-15)21-11-10-18(12-19(21)22)23-14-16-4-2-1-3-5-16/h1-12H,14H2

InChI Key

AAPGLAOEPKHVDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC(=O)N(C=C2)C3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

4-benzyloxy-2(1H)-pyridone (50.0 g, 248.47 mmol) was dissolved in dimethyl sulfoxide (300 mL). Potassium carbonate (68.68 g, 496.94 mmol) was added, followed by 4-fluorobenzonitrile (31.60 g, 260.89 mmol). The reaction was stirred at 100° C. for 20 hours. After cooling to room temperature the reaction was diluted with H2O (600 mL) and the solids were collected by filtration washing with diethyl ether. The solids were then washed with hot methanol to provide a tan solid (55.6 g, 74%). 1H NMR (300 MHz, CDCl3) δ 7.79 (d, J=8.3 Hz, 2H), 7.54 (d, J=8.5 Hz, 2H), 7.44-7.41 (m, 5H), 7.22 (d, J=13.3, 1H), 6.13 (dd, J=2.6, 7.7 Hz, 1H), 6.06 (d, J=2.6 Hz, 1H), 5.07 (s, 2H).
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50 g
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68.68 g
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31.6 g
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600 mL
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74%

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